3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13ClN4S
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4S/c1-11-3-2-4-13(9-11)16-21-22-15(19-20-17(22)23-16)10-12-5-7-14(18)8-6-12/h2-9H,10H2,1H3
• InChI Key: SJFIKUOBWUJLIH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl

Description

3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in scientific research. This compound is a member of the triazolo-thiadiazole family of compounds and has been the subject of several studies due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the brain and nervous system.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to have anticonvulsant effects. It also has potential neuroprotective effects, making it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique properties and potential applications. However, one limitation is the limited availability of the compound, which can make it difficult to conduct large-scale experiments.

Future Directions

There are several potential future directions for research involving 3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include further studies into its potential use in the treatment of Alzheimer's disease and other neurological disorders, as well as investigations into its mechanism of action and potential side effects. Additionally, there is potential for the development of new compounds based on the structure of 3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with improved properties and applications.
In conclusion, 3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential applications in scientific research. Its unique properties and potential applications make it an interesting subject for further study, and there is potential for the development of new compounds based on its structure.

Synthesis Methods

The synthesis of 3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves several steps. The starting materials for the synthesis are 4-chlorobenzyl chloride, 3-methylbenzaldehyde, and thiosemicarbazide. These materials are reacted in the presence of a suitable solvent and a catalyst to produce the desired product.

Scientific Research Applications

The compound 3-(4-Chlorobenzyl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several potential applications in scientific research. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.